Cas no 88522-53-6 (Benzenesulfonic acid, 2,5-dichloro-, 4-chlorophenyl ester)

• Product Name: Benzenesulfonic acid, 2,5-dichloro-, 4-chlorophenyl ester
• CAS No: 88522-53-6
• MF: C₁₂H₇Cl₃O₃S
• MW: 337.606179475784
• CID: 629841
• PubChem ID: 13235525
• Update Time: 2025-04-19

Benzenesulfonic acid, 2,5-dichloro-, 4-chlorophenyl ester Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid, 2,5-dichloro-, 4-chlorophenyl ester
• (4-chlorophenyl) 2,5-dichlorobenzenesulfonate
• 88522-53-6
• DTXSID00530791
• 4-Chlorophenyl 2,5-dichlorobenzene-1-sulfonate

• Inchi： 1S/C12H7Cl3O3S/c13-8-1-4-10(5-2-8)18-19(16,17)12-7-9(14)3-6-11(12)15/h1-7H
• InChI Key： MJWOGFWWECHPPM-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1S(=O)(=O)OC1C=CC(=CC=1)Cl)Cl

Computed Properties

• Exact Mass: 335.918148g/mol
• Monoisotopic Mass: 335.918148g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 51.8Ų